Cas no 33490-01-6 (Benzamide, 4-nitro-N-(2-nitrophenyl)-)

• Product Name: Benzamide, 4-nitro-N-(2-nitrophenyl)-
• CAS No: 33490-01-6
• MF: C₁₃H₉N₃O₅
• MW: 287.227662801743
• CID: 1465136
• PubChem ID: 5155676
• Update Time: 2025-04-20

Benzamide, 4-nitro-N-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-nitro-N-(2-nitrophenyl)-
• 4-nitro-N-(2-nitrophenyl)benzamide
• AKOS001605256
• 33490-01-6
• DTXSID50408976
• SCHEMBL6958604
• IBZDCUGDQPMNGU-UHFFFAOYSA-N
• Oprea1_255428
• EU-0036394
• 2-nitro-N-(4nitrobenzoyl)aniline
• 2',4-DINITROBENZANILIDE

• Inchi： 1S/C13H9N3O5/c17-13(9-5-7-10(8-6-9)15(18)19)14-11-3-1-2-4-12(11)16(20)21/h1-8H,(H,14,17)
• InChI Key： IBZDCUGDQPMNGU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.05427
• Monoisotopic Mass: 287.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 115.38